Cas no 922-29-2 (Propanoic acid,3-chloro-2-methyl-, ethyl ester)
922-29-2 structure
Product Name:Propanoic acid,3-chloro-2-methyl-, ethyl ester
CAS No:922-29-2
MF:C6H11ClO2
MW:150.603341341019
CID:817248
PubChem ID:246989
Update Time:2025-04-19
Propanoic acid,3-chloro-2-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-chloro-2-methyl-, ethyl ester
- ethyl 3-chloro-2-methylpropanoate
- NSC60699
- SCHEMBL7041660
- ethyl3-chloro-2-methylpropanoate
- NSC-60699
- MFCD00045285
- NS-01159
- NSC 60699
- AKOS006275639
- DTXSID60289410
- 922-29-2
-
- Inchi: 1S/C6H11ClO2/c1-3-9-6(8)5(2)4-7/h5H,3-4H2,1-2H3
- InChI Key: KACQSQKESARGKY-UHFFFAOYSA-N
- SMILES: ClCC(C(=O)OCC)C
Computed Properties
- Exact Mass: 150.045
- Monoisotopic Mass: 150.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 93.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.054
- Boiling Point: 167.7°Cat760mmHg
- Flash Point: 60.9°C
- Refractive Index: 1.423
Propanoic acid,3-chloro-2-methyl-, ethyl ester Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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